Tert-butyl 3-amino-3-pyridin-3-ylpropanoate

• IUPAC Name: tert-butyl 3-amino-3-pyridin-3-ylpropanoate
• InChI: InChI=1S/C12H18N2O2/c1-12(2,3)16-11(15)7-10(13)9-5-4-6-14-8-9/h4-6,8,10H,7,13H2,1-3H3
• InChI Key: CXAKFVVLZRZSGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C1=CN=CC=C1)N
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

Tert-butyl 3-amino-3-pyridin-3-ylpropanoate, also known as tert-butyl 3-aminopyridine-3-carboxylate, is a chemical compound that belongs to the class of pyridine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science.

Mechanism of Action

The mechanism of action of Tert-butyl 3-amino-3-pyridin-3-ylpropanoate 3-amino-3-pyridin-3-ylpropanoate is not fully understood. However, it is believed that this compound exerts its anticancer activity by inducing apoptosis, a process of programmed cell death, in cancer cells. This compound may also inhibit the growth and proliferation of cancer cells by interfering with the cell cycle.
Biochemical and physiological effects:
Tert-butyl 3-amino-3-pyridin-3-ylpropanoate has been shown to exhibit low toxicity in vitro and in vivo. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using Tert-butyl 3-amino-3-pyridin-3-ylpropanoate 3-amino-3-pyridin-3-ylpropanoate in lab experiments is its easy synthesis. This compound can be synthesized using simple and readily available reagents, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for the research on Tert-butyl 3-amino-3-pyridin-3-ylpropanoate 3-amino-3-pyridin-3-ylpropanoate. One potential direction is the development of new anticancer agents based on the structure of this compound. Researchers may also explore the potential applications of this compound in other fields, such as materials science and catalysis. Additionally, further studies are needed to determine the exact mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of Tert-butyl 3-amino-3-pyridin-3-ylpropanoate 3-amino-3-pyridin-3-ylpropanoate involves the reaction of Tert-butyl 3-amino-3-pyridin-3-ylpropanoate 3-bromoacrylate with 3-aminopyridine in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired product.

Scientific Research Applications

Tert-butyl 3-amino-3-pyridin-3-ylpropanoate has been extensively studied for its potential applications in medicinal chemistry. This compound has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been found to possess antifungal and antibacterial properties, making it a promising candidate for the development of new antimicrobial agents.